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Compound Name: TINUVIN-1130

CAS No.: 84268-33-7

Cat. No.: B1220908
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For Researchers, Scientists, and Drug Development Professionals

Introduction
TINUVIN-1130 is a liquid ultraviolet (UV) light absorber belonging to the hydroxyphenyl-

benzotriazole class, specifically designed for the protection of industrial coatings.[1][2][3][4][5]

[6][7] Its primary function is to safeguard light-sensitive substrates, such as wood and plastics,

from degradation by absorbing harmful UV radiation in both the UV-A and UV-B regions.[1][2]

This document provides detailed application notes and protocols for the effective dissolution

and incorporation of TINUVIN-1130 into solvent-borne systems.

Physicochemical Properties
TINUVIN-1130 is a yellow to light amber viscous liquid.[4][6][8] It offers high temperature and

extraction resistance, making it particularly suitable for demanding applications in industrial and

automotive coatings.[2][3][4][5][7]
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TINUVIN-1130 exhibits excellent miscibility with a wide range of common organic solvents,

facilitating its incorporation into various solvent-borne formulations.[2][4][5][6] It is, however, not

miscible with water.[2][4][6]

Table 1: Miscibility of TINUVIN-1130 in Various Solvents at 20°C

Solvent Miscibility ( g/100g solution)

Butylcarbitol > 50[2][4]

Butanol > 50[2][4]

Butyl Acetate > 50[2][4]

Ethyl Glycol > 50[2][4]

1-Methoxy-2-propanol Acetate > 50[2][4]

Methyl Ethyl Ketone > 50[2][4]

Xylene > 50[2][4]

Hexanediol Diacrylate (HDDA) > 50[2]

Trimethylolpropane Triacrylate (TMPTA) > 50[2]

Water Not Miscible[2][4][6]

Experimental Protocols
General Protocol for Dissolving TINUVIN-1130 in a
Solvent-Borne System
This protocol outlines the standard procedure for incorporating TINUVIN-1130 into a solvent-

based coating formulation.

Materials:

TINUVIN-1130

Selected organic solvent (refer to Table 1)
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Solvent-borne resin/binder system

Mixing vessel

Mechanical stirrer (e.g., overhead stirrer with propeller blade)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Solvent Selection: Choose a solvent that is compatible with both TINUVIN-1130 and the

specific resin system being used. The solvents listed in Table 1 are excellent starting points.

Initial Mixing: In a clean mixing vessel, add the desired amount of the selected organic

solvent.

Addition of TINUVIN-1130: While stirring the solvent at a moderate speed, slowly add the

required amount of TINUVIN-1130 to the vortex of the mixing solvent.

Dissolution: Continue stirring the mixture until the TINUVIN-1130 is completely dissolved and

the solution appears clear and homogeneous. As TINUVIN-1130 is a liquid, this process is

typically rapid.

Incorporation into Resin System: The resulting solution of TINUVIN-1130 and solvent can

then be added to the main batch of the solvent-borne coating formulation at an appropriate

stage of the manufacturing process, usually during the let-down stage with other additives.

Final Mixing: Thoroughly mix the final formulation to ensure uniform distribution of all

components.

Recommended Concentrations
The optimal concentration of TINUVIN-1130 depends on the substrate, the performance

requirements of the coating, and the presence of other light stabilizers.[2][8] Laboratory trials

are recommended to determine the ideal concentration for a specific application.[2][5]

General Recommendation: 1.0 - 3.0% by weight, based on binder solids.[2][4]
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For enhanced performance, TINUVIN-1130 is often used in combination with a hindered amine

light stabilizer (HALS).[2][5][8]

Synergistic Combination:

1.0 - 3.0% TINUVIN-1130

0.5 - 2.0% HALS (e.g., TINUVIN-123, TINUVIN-292)[2][4]

Visualization of the Dissolution Workflow
The following diagram illustrates the general workflow for dissolving TINUVIN-1130 for use in a

solvent-borne system.

Materials

Process Output

TINUVIN-1130

2. Add TINUVIN-1130
with StirringOrganic Solvent 1. Add Solvent to

Mixing Vessel

Solvent-Borne Resin

4. Add to Resin System
3. Ensure Complete

Dissolution 5. Final Homogenization Stabilized Solvent-Borne
Coating

Click to download full resolution via product page

Caption: Workflow for Incorporating TINUVIN-1130 into Solvent-Borne Systems.

Safety and Handling
Always handle TINUVIN-1130 in accordance with good industrial practice.[5] For detailed

information, consult the Safety Data Sheet (SDS) provided by the manufacturer.[2][5] Ensure

adequate ventilation and wear appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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